Cas no 1352501-25-7 (2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352501-25-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5217831
• Update Time: 2025-05-20

2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C20H25N3O2/c1-20(2,3)25-19(24)23-14-8-12-17(23)16-11-7-13-21-18(16)22-15-9-5-4-6-10-15/h4-7,9-11,13,17H,8,12,14H2,1-3H3,(H,21,22)
• InChI Key： RNFNCEZSJNSVGL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=CN=C1NC1=CC=CC=C1

Additional information on 2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1352501-25-7, known as 2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which integrates a pyrrolidine ring, a phenylamino-pyridine moiety, and a tert-butyl ester group. The combination of these structural elements renders this compound versatile and potentially useful in various applications, particularly in drug discovery and development.

The tert-butyl ester group attached to the pyrrolidine ring serves as a protective group, which is often utilized in organic synthesis to stabilize reactive intermediates or facilitate subsequent transformations. The pyrrolidine ring itself is a five-membered amine-containing structure that contributes to the compound's stability and flexibility, making it amenable to further functionalization. The phenylamino-pyridine moiety introduces additional electronic complexity, enhancing the compound's potential for interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step processes that involve advanced catalytic systems and precise control over reaction conditions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the phenylamino-pyridine fragment with high precision. Additionally, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrrolidine ring while maintaining excellent yields.

From a pharmacological perspective, this compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various therapeutic areas. The phenylamino-pyridine component has been shown to exhibit moderate inhibitory activity against certain kinases, suggesting its potential utility in anti-cancer therapies. Furthermore, the tert-butyl ester group can be readily modified to introduce additional functionality, enabling researchers to explore structure-activity relationships (SAR) and optimize pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of structural elucidation and characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its reactivity and biological interactions.

Looking ahead, ongoing research aims to further explore the phenylamino-pyridine moiety's role in modulating biological activity. By leveraging computational chemistry tools such as molecular docking studies and quantum mechanical calculations, scientists are gaining deeper insights into how this compound interacts with target proteins at the molecular level. Such studies are expected to guide future modifications that could enhance selectivity and efficacy.

In conclusion, 2-(2-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a compelling example of how modern synthetic chemistry can yield complex molecules with promising therapeutic potential. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to unfold, this compound may pave the way for innovative solutions in drug development and beyond.